Cas no 1420954-82-0 (tert-Butyl (1-(1,1-dioxidobenzo[d]isothiazol-3-yl)piperidin-3-yl)(methyl)carbamate)

• Product Name: tert-Butyl (1-(1,1-dioxidobenzo[d]isothiazol-3-yl)piperidin-3-yl)(methyl)carbamate
• CAS No: 1420954-82-0
• MF: C₁₈H₂₅N₃O₄S
• MW: 379.473803281784
• MDL: MFCD22989324
• CID: 2091921
• PubChem ID: 71627483
• Update Time: 2025-09-27

tert-Butyl (1-(1,1-dioxidobenzo[d]isothiazol-3-yl)piperidin-3-yl)(methyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (1-(1,1-dioxidobenzo[d]isothiazol-3-yl)piperidin-3-yl)(methyl)carbamate
• DB-200663
• tert-Butyl(1-(1,1-dioxidobenzo[d]isothiazol-3-yl)piperidin-3-yl)(methyl)carbamate
• AKOS024463557
• 1420954-82-0
• G66414
• tert-butyl N-[1-(1,1-dioxo-1lambda,2-benzothiazol-3-yl)piperidin-3-yl]-N-methylcarbamate
• [1-(1,1-Dioxo-1H-1lambda*6*-benzo[d]isothiazol-3-yl)-piperidin-3-yl]-methyl-carbamic acid tert-butyl ester
• tert-butyl N-[1-(1,1-dioxo-1,2-benzothiazol-3-yl)piperidin-3-yl]-N-methylcarbamate

• MDL： MFCD22989324
• Inchi： 1S/C18H25N3O4S/c1-18(2,3)25-17(22)20(4)13-8-7-11-21(12-13)16-14-9-5-6-10-15(14)26(23,24)19-16/h5-6,9-10,13H,7-8,11-12H2,1-4H3
• InChI Key： CNGXBBNBOQENPL-UHFFFAOYSA-N
• SMILES： S1(C2C=CC=CC=2C(=N1)N1CCCC(C1)N(C(=O)OC(C)(C)C)C)(=O)=O

Computed Properties

• Exact Mass: 379.15657746g/mol
• Monoisotopic Mass: 379.15657746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 678
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 87.7Ų

Additional information on tert-Butyl (1-(1,1-dioxidobenzo[d]isothiazol-3-yl)piperidin-3-yl)(methyl)carbamate

Comprehensive Overview of tert-Butyl (1-(1,1-dioxidobenzo[d]isothiazol-3-yl)piperidin-3-yl)(methyl)carbamate (CAS No. 1420954-82-0)

The compound tert-Butyl (1-(1,1-dioxidobenzo[d]isothiazol-3-yl)piperidin-3-yl)(methyl)carbamate (CAS No. 1420954-82-0) is a highly specialized chemical entity with significant relevance in pharmaceutical and organic chemistry research. This molecule features a unique structural framework, combining a benzo[d]isothiazole core with a piperidine moiety and a tert-butyl carbamate group. Such intricate architecture makes it a valuable intermediate in the synthesis of bioactive compounds, particularly those targeting neurological and inflammatory pathways.

In recent years, the demand for heterocyclic compounds like tert-Butyl (1-(1,1-dioxidobenzo[d]isothiazol-3-yl)piperidin-3-yl)(methyl)carbamate has surged, driven by advancements in drug discovery and the need for novel therapeutic agents. Researchers frequently explore its potential as a scaffold for kinase inhibitors or GPCR modulators, aligning with trends in precision medicine. The compound’s sulfone group (1,1-dioxide) further enhances its metabolic stability, a critical factor in pharmacokinetic optimization.

From a synthetic perspective, this compound exemplifies modern organocatalysis and green chemistry principles. Its preparation often involves microwave-assisted synthesis or flow chemistry techniques, which reduce reaction times and improve yields—topics frequently searched by chemists on platforms like SciFinder and Reaxys. The tert-butyloxycarbonyl (Boc) protecting group also makes it a versatile building block for peptide mimetics and small-molecule libraries.

Analytical characterization of CAS No. 1420954-82-0 typically employs HPLC-MS, NMR spectroscopy, and X-ray crystallography, ensuring high purity and structural integrity. These methods are pivotal for quality control in contract research organizations (CROs) and academic labs, addressing common user queries about compound validation protocols.

Beyond its chemical attributes, this compound intersects with trending topics such as AI-driven drug design and fragment-based screening. Computational tools like molecular docking leverage its 3D structure to predict binding affinities, a hot topic in cheminformatics forums. Additionally, its logP and polar surface area values are often discussed in ADMET prediction studies, reflecting industry focus on drug-likeness.

Regulatory and safety profiles of tert-Butyl (1-(1,1-dioxidobenzo[d]isothiazol-3-yl)piperidin-3-yl)(methyl)carbamate adhere to REACH and GMP standards, with SDS documentation emphasizing proper handling under fume hoods. While not classified as hazardous, its handling aligns with broader lab safety trends, such as occupational exposure limits (OELs) and risk assessment—frequently searched terms in EHS (Environmental Health & Safety) databases.

In summary, CAS No. 1420954-82-0 represents a convergence of synthetic innovation and biomedical application. Its multifaceted role in medicinal chemistry, coupled with alignment to cutting-edge research trends, ensures sustained interest across scientific communities. Future studies may explore its utility in covalent inhibitor design or PROTAC technology, further solidifying its importance in modern chemistry.